Cas no 23560-69-2 (Dibenz[b,e]oxepin-11(6H)-one,2-chloro-)

• Product Name: Dibenz[b,e]oxepin-11(6H)-one,2-chloro-
• CAS No: 23560-69-2
• MF: C₁₄H₉ClO₂
• MW: 244.67306303978
• CID: 255019
• PubChem ID: 90163
• Update Time: 2025-04-19

Dibenz[b,e]oxepin-11(6H)-one,2-chloro- Chemical and Physical Properties

Names and Identifiers

• Dibenz[b,e]oxepin-11(6H)-one,2-chloro-
• 2-chloro-6H-benzo[c][1]benzoxepin-11-one
• 2-Chlorodibenz(b,e)oxepin-11(6H)-one
• 2-chlorodibenzo[b,e]oxepin-11(6H)-one
• 23560-69-2
• C6V2YD6VVM
• NS00027451
• 2-Chlorodibenz[b,e]oxepin-11(6H)-one
• UNII-C6V2YD6VVM
• DTXSID60178153
• Dibenz(b,e)oxepin-11(6H)-one, 2-chloro-
• SCHEMBL8797952
• EINECS 245-738-6

• Inchi： 1S/C14H9ClO2/c15-10-5-6-13-12(7-10)14(16)11-4-2-1-3-9(11)8-17-13/h1-7H,8H2
• InChI Key： KIEQOHOJVVIDNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1CO2)=O

Computed Properties

• Exact Mass: 244.02917
• Monoisotopic Mass: 244.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines